Cas no 19858-50-5 (2-(methylsulfanyl)pyrimidin-5-ylmethanol)

• Product Name: 2-(methylsulfanyl)pyrimidin-5-ylmethanol
• CAS No: 19858-50-5
• MF: C₆H₈N₂OS
• MW: 156.205519676208
• MDL: MFCD11053756
• CID: 123811
• Update Time: 2025-11-06

2-(methylsulfanyl)pyrimidin-5-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (2-(Methylthio)pyrimidin-5-yl)methanol
• (2-methylsulfanylpyrimidin-5-yl)methanol
• 2-(methylthio)-5-Pyrimidinemethanol
• 5-Pyrimidinemethanol,2-(methylthio)-
• 5-Hydroxymethyl-2-methylmercapto-pyrimidin
• 5-hydroxymethyl-2-methylthiopyrimidine
• 5-Pyrimidinemethanol, 2-(methylthio)- (8CI,9CI)
• [2-(methylsulfanyl)pyrimidin-5-yl]methanol
• 5-(Hydroxymethyl)-2-(methylthio)pyrimidine
• [2-(methylthio)pyrimidin-5-yl]methanol
• ZEIJWLQVULZDCE-UHFFFAOYSA-N
• BCP23032
• 5-Pyrimidinemethanol, 2-(methylthio)-
• 2-(methylsulfanyl)pyrimidin-5-ylmethanol

• MDL： MFCD11053756
• Inchi： 1S/C6H8N2OS/c1-10-6-7-2-5(4-9)3-8-6/h2-3,9H,4H2,1H3
• InChI Key： ZEIJWLQVULZDCE-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C=N1)CO

Computed Properties

• Exact Mass: 156.03600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 93.7
• Topological Polar Surface Area: 71.3

Experimental Properties

• Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 59-61 ºC
• Boiling Point: 322.8±17.0℃ at 760 mmHg
• Solubility: Slightly soluble (9.5 g/l) (25 º C),
• PSA: 71.31000
• LogP: 0.69080

2-(methylsulfanyl)pyrimidin-5-ylmethanol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C(BD239078)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(methylsulfanyl)pyrimidin-5-ylmethanol

Introduction to 2-(methylsulfanyl)pyrimidin-5-ylmethanol (CAS No. 19858-50-5)

2-(methylsulfanyl)pyrimidin-5-ylmethanol, identified by the Chemical Abstracts Service Number (CAS No.) 19858-50-5, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic alcohol, featuring a pyrimidine core substituted with a methylsulfanyl group at the 2-position and a hydroxymethyl group at the 5-position, has garnered attention due to its versatile structural framework and potential biological activities. The compound's unique architecture positions it as a valuable intermediate in the development of novel therapeutic agents, particularly in the areas of anticancer, antiviral, and anti-inflammatory drug discovery.

The pyrimidine scaffold is a cornerstone in medicinal chemistry, renowned for its prevalence in nucleic acid bases and its ability to interact with biological targets such as enzymes and receptors. The introduction of a methylsulfanyl group at the 2-position introduces a polar, sulfur-containing moiety that can enhance solubility and binding affinity. This modification is particularly intriguing because sulfur-containing compounds often exhibit significant pharmacological properties, including protease inhibition and metal chelation capabilities. The presence of a hydroxymethyl group at the 5-position further expands the compound's reactivity, allowing for diverse functionalization strategies such as etherification, esterification, or coupling reactions with other pharmacophores.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting post-translational modifications (PTMs) of proteins, which play crucial roles in various cellular processes. 2-(methylsulfanyl)pyrimidin-5-ylmethanol has emerged as a promising scaffold for designing inhibitors of protein methyltransferases and sulfotransferases. For instance, studies have demonstrated that derivatives of this compound can selectively inhibit enzymes involved in cancer progression by modulating PTM networks. The methylsulfanyl group serves as a key pharmacophore for recognizing specific binding pockets on target enzymes, while the hydroxymethyl group provides a handle for further derivatization to optimize potency and selectivity.

Moreover, the compound's potential application in antiviral therapy has been explored. Pyrimidine derivatives have long been recognized for their ability to interfere with viral replication cycles, particularly by inhibiting viral polymerases or integrating into viral genomes. The structural features of 2-(methylsulfanyl)pyrimidin-5-ylmethanol make it an attractive candidate for developing inhibitors against RNA viruses, such as influenza or coronaviruses. Preliminary computational studies have suggested that modifications to the methylsulfanyl and hydroxymethyl groups can fine-tune interactions with viral proteases and RNA-dependent RNA polymerases, leading to potent antiviral effects.

The synthesis of 2-(methylsulfanyl)pyrimidin-5-ylmethanol involves multi-step organic transformations that highlight its synthetic utility. One common approach begins with the condensation of malononitrile with dimethyl disulfide to form 2-(dimethylsulfanyl)pyrimidine, which is subsequently oxidized to yield 2-(methylsulfanyl)pyrimidine-5-carbaldehyde. Reduction of this aldehyde using sodium borohydride provides the desired alcohol. This synthetic route is advantageous due to its high yield and scalability, making it suitable for industrial production of the compound or its derivatives.

Recent advances in green chemistry have also influenced the synthesis of this compound. Researchers have explored catalytic methods that minimize waste and energy consumption while maintaining high efficiency. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce functional groups at specific positions on the pyrimidine ring without excessive byproduct formation. Such environmentally friendly approaches align with global efforts to promote sustainable pharmaceutical manufacturing.

The biological evaluation of 2-(methylsulfanyl)pyrimidin-5-ylmethanol has revealed intriguing properties beyond its role as an intermediate. In vitro assays have shown that certain derivatives exhibit inhibitory activity against kinases involved in cell proliferation and survival pathways. The methylsulfanyl group appears to be critical for binding to hinge regions of these kinases, while the hydroxymethyl group allows for further optimization through covalent linkage strategies. These findings underscore the compound's potential as a lead structure for kinase inhibitors in oncology research.

Another area of interest is the use of 2-(methylsulfanyl)pyrimidin-5-ylmethanol in designing probes for biochemical studies. The compound's well-defined structure and reactivity make it an excellent tool for investigating enzyme mechanisms and substrate recognition profiles. For instance, fluorescent analogs derived from this scaffold have been used to monitor sulfotransferase activity in cellular systems, providing insights into metabolic pathways influenced by PTMs. Such probes are invaluable for drug discovery pipelines where understanding enzyme function is paramount.

The therapeutic potential of this compound extends beyond oncology and antiviral applications. Emerging evidence suggests that pyrimidine-based molecules can modulate immune responses by interacting with receptors on immune cells. Derivatives of 2-(methylsulfanyl)pyrimidin-5-ylmethanol have shown promise in preclinical models as immunomodulators capable of suppressing excessive inflammation or enhancing anti-tumor immune surveillance. The ability to fine-tune pharmacological properties through structural modifications offers a pathway to develop treatments for autoimmune diseases and chronic inflammatory conditions.

In conclusion,2-(methylsulfanyl)pyrimidin-5-ylmethanol (CAS No. 19858-50-5) represents a structurally fascinating compound with broad applications in pharmaceutical research and development. Its unique combination of functional groups provides a versatile platform for designing bioactive molecules targeting diverse diseases. As research continues to uncover new therapeutic opportunities,this compound will likely remain at the forefront of medicinal chemistry innovation.